Cas no 1234616-74-0 (2-(5-iodopyridin-2-yl)acetic Acid)

• Product Name: 2-(5-iodopyridin-2-yl)acetic Acid
• CAS No: 1234616-74-0
• MF: C₇H₆INO₂
• MW: 263.032514095306
• MDL: MFCD17016104
• CID: 1218292
• PubChem ID: 9851452
• Update Time: 2025-10-05

2-(5-iodopyridin-2-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-iodopyridin-2-yl)acetic acid
• 5-iodo-2-Pyridineacetic acid
• MFCD17016104
• P12089
• 2-(5-iodopyridin-2-yl)aceticAcid
• 1234616-74-0
• DA-37279
• PB21451
• 5-IODOPYRIDINE-2-ACETIC ACID
• (5-IODOPYRIDIN-2-YL)ACETIC ACID
• AS-51193
• CS-0044722
• AKOS027254169
• 2-(5-iodopyridin-2-yl)acetic Acid

• MDL： MFCD17016104
• Inchi： 1S/C7H6INO2/c8-5-1-2-6(9-4-5)3-7(10)11/h1-2,4H,3H2,(H,10,11)
• InChI Key： RPSDFCPWJRTWTN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)CC(=O)O

Computed Properties

• Exact Mass: 262.94433g/mol
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-iodopyridin-2-yl)acetic Acid

Comprehensive Analysis of 2-(5-iodopyridin-2-yl)acetic Acid (CAS No. 1234616-74-0): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical intermediates and fine chemicals, 2-(5-iodopyridin-2-yl)acetic Acid (CAS No. 1234616-74-0) has emerged as a compound of significant interest. This iodinated pyridine derivative is widely recognized for its versatile applications in drug discovery, agrochemical synthesis, and material science. With the increasing demand for halogenated heterocycles and iodinated building blocks, this compound has garnered attention from researchers and industry professionals alike.

The molecular structure of 2-(5-iodopyridin-2-yl)acetic Acid features a pyridine ring substituted with an iodine atom at the 5-position and an acetic acid moiety at the 2-position. This unique arrangement provides excellent reactivity for various cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its growing importance in the synthesis of targeted therapeutics, especially in the development of kinase inhibitors and antiviral agents.

From a synthetic chemistry perspective, CAS 1234616-74-0 serves as a valuable precursor for numerous biologically active compounds. Its iodine substituent offers an ideal handle for further functionalization through modern C-H activation strategies or metal-halogen exchange reactions. The carboxylic acid group enhances water solubility and provides additional sites for molecular conjugation, making it particularly useful in prodrug design and bioconjugation chemistry.

The pharmaceutical industry has shown particular interest in this compound due to its potential in addressing current challenges in drug discovery pipelines. As researchers increasingly focus on personalized medicine and precision therapeutics, the demand for specialized building blocks like 2-(5-iodopyridin-2-yl)acetic Acid continues to rise. Its applications extend to the development of PET radiotracers for diagnostic imaging, where the iodine atom can serve as a placeholder for radioactive isotopes.

In material science, this compound contributes to the synthesis of advanced organic electronic materials. The electron-withdrawing nature of the iodine atom combined with the pyridine-acetic acid framework makes it suitable for creating charge-transport materials used in OLEDs and organic photovoltaics. Recent patents demonstrate its utility in developing self-assembled monolayers for sensor applications.

Quality control and analytical characterization of 2-(5-iodopyridin-2-yl)acetic Acid typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability profile and storage conditions have been extensively studied to ensure optimal performance in various applications. Proper handling requires consideration of its photochemical sensitivity, a common characteristic of many iodoaromatic compounds.

The market for iodinated pharmaceutical intermediates has seen steady growth, driven by increasing R&D investments in small molecule therapeutics. As a high-purity chemical, CAS 1234616-74-0 is typically supplied with comprehensive certificates of analysis to meet the stringent requirements of GMP-compliant synthesis. Current industry trends suggest growing demand for such specialized intermediates in emerging markets.

Environmental and regulatory aspects of 2-(5-iodopyridin-2-yl)acetic Acid production have become increasingly important. Manufacturers are adopting green chemistry principles to optimize synthesis routes, focusing on atom economy and reduced waste generation. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research to ensure sustainable use in various applications.

Future research directions for this compound include exploration of its potential in click chemistry applications and development of novel catalytic systems for its efficient production. The scientific community continues to investigate its role in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. These diverse applications underscore the compound's importance in modern chemical research and industrial applications.

For researchers working with 2-(5-iodopyridin-2-yl)acetic Acid, understanding its structure-activity relationships is crucial for maximizing its potential in various synthetic pathways. The compound's electronic properties and steric effects significantly influence its reactivity, making it a fascinating subject for computational chemistry studies and molecular modeling approaches.